3-Amino-5-(3-N,N-dimethylsulfamoylphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-[3-(dimethylsulfamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H16N2O4S/c1-17(2)22(20,21)14-5-3-4-10(9-14)11-6-12(15(18)19)8-13(16)7-11/h3-9H,16H2,1-2H3,(H,18,19)
• InChI Key: XBNWBUUFKFXLPO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol

Description

3-Amino-5-(3-N,N-dimethylsulfamoylphenyl)benzoic acid, also known as 3-Amino-5-Sulfamoylbenzoic acid (3-ASB) is a widely studied compound that has been used in a variety of scientific research applications. It is a versatile compound with a wide range of biochemical and physiological effects. It has been used in numerous lab experiments due to its high purity and stability.

Mechanism of Action

3-ASB acts as a proton donor in the presence of a base. It is able to donate a proton to the base, which then reacts with the substrate to form the desired product. It is also able to act as a catalyst, increasing the rate of the reaction.
Biochemical and Physiological Effects
3-ASB has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and viruses. It has also been shown to have anti-inflammatory, anti-allergic, and anti-cancer effects. In addition, it has been shown to have an effect on the immune system, and has been used as an adjuvant to enhance the efficacy of vaccines.

Advantages and Limitations for Lab Experiments

The main advantages of using 3-ASB in lab experiments are its high purity and stability. It is a highly pure compound, with a purity of 95%, and is stable in a wide range of temperatures and pH levels. However, one of the main limitations of using 3-ASB is its limited solubility in water, which can make it difficult to use in some experiments.

Future Directions

The potential future directions for research on 3-ASB include further studies on its biochemical and physiological effects, as well as its potential applications in drug development and the synthesis of other compounds. Additionally, further research could focus on the optimization of the synthesis process, as well as the development of new methods for the synthesis of 3-ASB. Finally, further research could also focus on the development of new catalysts and enzymes that utilize 3-ASB.

Synthesis Methods

3-ASB is synthesized from the reaction of 3-amino-5-chlorobenzoic acid and N,N-dimethylsulfamoyl chloride in the presence of a base such as potassium carbonate. The reaction is carried out at a temperature of 80°C and a pressure of 5 bar. The reaction is complete after 5 hours and yields a 95% pure product.

Scientific Research Applications

3-ASB has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds, including drugs, pesticides, and dyes. It has also been used in the development of new catalysts, such as those for the synthesis of polymers. It has also been used in the study of enzyme kinetics and protein structure.